Cas no 1602332-73-9 (1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane)

• Product Name: 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane
• CAS No: 1602332-73-9
• MF: C₆H₁₀BrF₃O
• MW: 235.04221200943
• CID: 5737258
• PubChem ID: 114773886
• Update Time: 2025-05-27

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 1602332-73-9
• 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane
• EN300-1133024
• Propane, 1-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)-

• Inchi： 1S/C6H10BrF3O/c1-5(2,3-7)11-4-6(8,9)10/h3-4H2,1-2H3
• InChI Key： RZHRULKFTMRDRO-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCC(F)(F)F

Computed Properties

• Exact Mass: 233.98671g/mol
• Monoisotopic Mass: 233.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 174.7±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane

Comprehensive Analysis of 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane (CAS No. 1602332-73-9)

1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane (CAS No. 1602332-73-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated alkyl chain with a trifluoroethoxy group, making it valuable for synthesizing fluorinated derivatives. Its CAS number 1602332-73-9 is frequently searched in chemical databases, reflecting its growing relevance in R&D.

Recent studies highlight the compound's role in green chemistry applications, aligning with the global push for sustainable synthesis methods. Researchers are exploring its potential as a building block for bioactive molecules, particularly in fluorine-containing drug candidates—a hot topic given fluorine's ability to enhance drug metabolic stability. The trifluoroethoxy moiety attracts special interest due to its lipophilicity-modulating properties, crucial for optimizing drug delivery systems.

From a synthetic perspective, 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane offers versatility in nucleophilic substitution reactions. Its bromine substituent serves as an excellent leaving group, enabling efficient transformations under mild conditions—a key consideration for industrial scale-up. Laboratories often query "synthetic routes for CAS 1602332-73-9" or "safety data sheet for 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane," indicating practical concerns during handling.

The compound's physicochemical properties are another focus area. With increasing demand for high-purity intermediates, analytical methods for 1602332-73-9 quality control are widely discussed. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify its structural integrity, especially when used in API (Active Pharmaceutical Ingredient) production. These aspects make it a recurring subject in "fluorochemical characterization" literature.

Market trends show rising inquiries about "suppliers of 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane" across North America and Asia-Pacific regions. This correlates with expanding contract manufacturing opportunities for fluorinated compounds. Regulatory-compliant documentation—including REACH registration status and technical specifications—remains critical for commercial transactions involving CAS 1602332-73-9.

In material science, the compound's thermal stability and solubility profile are investigated for specialty polymer applications. Patent analyses reveal its utility in creating fluorinated coatings with enhanced weather resistance—a niche but growing sector. Such interdisciplinary applications position 1-Bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propane as a compound bridging multiple technological domains.

Future research directions may explore its catalytic applications or modifications to improve atom economy in synthetic pathways. As environmental regulations tighten, developing waste-minimized processes for this bromo-trifluoroethoxy derivative will likely dominate academic and industrial discourse, making 1602332-73-9 a compound to watch in coming years.